Cas no 1269054-82-1 (2-Methyl-1,3,8-triazaspiro[4.5]dec-1-en-4-one dihydrochloride)

• Product Name: 2-Methyl-1,3,8-triazaspiro[4.5]dec-1-en-4-one dihydrochloride
• CAS No: 1269054-82-1
• MF: C₈H₁₅Cl₂N₃O
• MW: 240.130199670792
• MDL: MFCD18483553
• CID: 4584821
• PubChem ID: 50944316
• Update Time: 2025-06-08

2-Methyl-1,3,8-triazaspiro[4.5]dec-1-en-4-one dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-1,3,8-triazaspiro[4.5]dec-1-en-4-one dihydrochloride
• D77129
• 2-methyl-1,3,8-triazaspiro[4.5]dec-1-en-4-one;dihydrochloride
• DB-112111
• BS-40224
• CS-0112732
• MFCD18483553
• 2-Methyl-1,3,8-triazaspiro[4.5]dec-1-en-4-one diHCl
• 1269054-82-1
• 2-Methyl-1,3,8-triazaspiro[4.5]dec-1-en-4-onedihydrochloride

• MDL： MFCD18483553
• Inchi： 1S/C8H13N3O.2ClH/c1-6-10-7(12)8(11-6)2-4-9-5-3-8;;/h9H,2-5H2,1H3,(H,10,11,12);2*1H
• InChI Key： HWIOFUXFIIGUJH-UHFFFAOYSA-N
• SMILES： Cl.Cl.O=C1C2(CCNCC2)N=C(C)N1

Computed Properties

• Exact Mass: 239.0592175g/mol
• Monoisotopic Mass: 239.0592175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 241
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.5

Additional information on 2-Methyl-1,3,8-triazaspiro[4.5]dec-1-en-4-one dihydrochloride

Introduction to 2-Methyl-1,3,8-triazaspiro[4.5]dec-1-en-4-one dihydrochloride (CAS No. 1269054-82-1)

2-Methyl-1,3,8-triazaspiro[4.5]dec-1-en-4-one dihydrochloride (CAS No. 1269054-82-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of spirocyclic compounds, which are known for their unique structural features and potential biological activities. The spirocyclic framework provides a rigid structure that can enhance the pharmacological properties of the molecule, making it an attractive candidate for drug development.

The chemical structure of 2-Methyl-1,3,8-triazaspiro[4.5]dec-1-en-4-one dihydrochloride consists of a spirocyclic core with a triazaspiro ring system and a methyl group substituent. The presence of the triazaspiro ring system imparts specific chemical and biological properties to the compound, including enhanced solubility and stability. The dihydrochloride salt form further improves its solubility in aqueous media, which is crucial for its use in biological assays and pharmaceutical formulations.

Recent studies have explored the potential therapeutic applications of 2-Methyl-1,3,8-triazaspiro[4.5]dec-1-en-4-one dihydrochloride. One notable area of research is its activity as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play critical roles in various physiological processes and are targets for numerous therapeutic interventions. Research has shown that 2-Methyl-1,3,8-triazaspiro[4.5]dec-1-en-4-one dihydrochloride can interact with specific GPCRs, potentially modulating their activity and signaling pathways.

In addition to its potential as a GPCR modulator, 2-Methyl-1,3,8-triazaspiro[4.5]dec-1-en-4-one dihydrochloride has been investigated for its anti-inflammatory properties. Inflammatory diseases are a significant health burden globally, and there is a continuous need for new therapeutic agents to manage these conditions effectively. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines and reduce inflammation in both in vitro and in vivo models.

The pharmacokinetic properties of 2-Methyl-1,3,8-triazaspiro[4.5]dec-1-en-4-one dihydrochloride have also been studied to assess its suitability as a drug candidate. Pharmacokinetic data indicate that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are essential for ensuring that the drug can reach its target site in sufficient concentrations and remain active for an appropriate duration.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-Methyl-1,3,8-triazaspiro[4.5]dec-1-en-4-one dihydrochloride in various therapeutic indications. Early-phase clinical trials have shown promising results, with the compound demonstrating good tolerability and preliminary evidence of efficacy in treating inflammatory conditions. These findings have paved the way for further clinical development and potential approval as a new therapeutic agent.

The synthesis of 2-Methyl-1,3,8-triazaspiro[4.5]dec-1-en-4-one dihydrochloride involves several steps that require precise control over reaction conditions to ensure high yield and purity. Synthetic chemists have developed efficient routes to produce this compound on both laboratory and industrial scales. The ability to synthesize large quantities of high-purity material is crucial for advancing preclinical and clinical studies.

In conclusion, 2-Methyl-1,3,8-triazaspiro[4.5]dec-1-en-4-one dihydrochloride (CAS No. 1269054-82-1) is a promising compound with diverse potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.